Cas no 796069-31-3 (Methyl 1-(cyanomethyl)-5-methylindole-2-carboxylate)

• Product Name: Methyl 1-(cyanomethyl)-5-methylindole-2-carboxylate
• CAS No: 796069-31-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 984771
• Update Time: 2023-08-02

Methyl 1-(cyanomethyl)-5-methylindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid,1-(cyanomethyl)-5-methyl-,methylester(9CI)
• Methyl 1-(cyanomethyl)-5-methyl-1H-indole-2-carboxylate
• Methyl 1-(cyanomethyl)-5-methylindole-2-carboxylate

• Inchi： 1S/C13H12N2O2/c1-9-3-4-11-10(7-9)8-12(13(16)17-2)15(11)6-5-14/h3-4,7-8H,6H2,1-2H3
• InChI Key： LSOPCPOHETXYQQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C=C(C)C=CC=2N1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Topological Polar Surface Area: 55